3-nitro-4-{[3-(trifluoromethyl)phenyl]sulfanyl}benzenecarbaldehyde O-(3,4-dichlorobenzyl)oxime

• IUPAC Name: (E)-N-[(3,4-dichlorophenyl)methoxy]-1-[3-nitro-4-[3-(trifluoromethyl)phenyl]sulfanylphenyl]methanimine
• InChI: InChI=1S/C21H13Cl2F3N2O3S/c22-17-6-4-14(8-18(17)23)12-31-27-11-13-5-7-20(19(9-13)28(29)30)32-16-3-1-2-15(10-16)21(24,25)26/h1-11H,12H2/b27-11+
• InChI Key: CDKLPOKXFWFOLH-LUOAPIJWSA-N
• Canonical SMILES: C1=CC(=CC(=C1)SC2=C(C=C(C=C2)C=NOCC3=CC(=C(C=C3)Cl)Cl)[N+](=O)[O-])C(F)(F)F
• Isomeric SMILES: C1=CC(=CC(=C1)SC2=C(C=C(C=C2)/C=N/OCC3=CC(=C(C=C3)Cl)Cl)[N+](=O)[O-])C(F)(F)F
• Molecular Formula: C21H13Cl2F3N2O3S
• Molecular Weight: 501.3 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a nitro group (-NO2), a sulfanyl group (-SH), a trifluoromethyl group (-CF3), a carbaldehyde group (-CHO), and an oxime group (-C=N-OH). Each of these groups contributes to the overall properties of the molecule.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the nitro, sulfanyl, trifluoromethyl, carbaldehyde, and oxime groups would all influence the structure. For example, the nitro group is a strong electron-withdrawing group, which could affect the electron distribution in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role. For example, the nitro and trifluoromethyl groups are both electron-withdrawing, which could make the compound more polar.

Scientific Research Applications

Synthesis and Reactivity

• Chemical Synthesis and Transformations : The research on similar compounds, such as 2-nitrothiazoles and imines, demonstrates the extensive synthetic utility of these molecules. For instance, nitrothiazole derivatives have been synthesized through various reactions, including dehydration, conversion to nitriles, and reactions leading to oxadiazoles, showcasing the versatility of nitro compounds in synthetic chemistry (Borthwick et al., 1973). Similarly, the study on oximes reveals their use as intermediates for rearrangement and cycloaddition reactions, highlighting their role in creating complex molecules from simpler precursors (Rossiter & Dobbs, 2005).

• Reactivity with Organometallic Compounds : Research into reactions between oximes and organo-derivatives of Group III elements illustrates the potential for creating complex organometallic structures, which could be of interest in catalysis or materials science (Pattison & Wade, 1968).

Potential Applications in Materials Science

• Polymer Science : Studies on aromatic polyimides derived from thiophenyl-substituted benzidines, which share structural motifs with the compound , suggest applications in creating materials with high refractive indices and low birefringence. Such materials are valuable in optics and electronics due to their transparency and thermal stability (Tapaswi et al., 2015).

Advanced Organic Synthesis

• Novel Synthetic Routes : The conversion of oximes to carbonyl compounds using 2-nitro-4,5-dichloropyridazin-3(2H)-one showcases innovative approaches to achieving essential transformations in organic synthesis under mild conditions, which could be relevant for synthesizing a variety of functional molecules (Kim et al., 2010).

Future Directions

The future directions for research on this compound would depend on its potential applications. If it shows promise in medicinal chemistry, for example, future research could involve further testing its biological activity and optimizing its structure for better efficacy.